Cas no 59182-04-6 (1-(4-(Imidazo[1,2-A]pyridin-3-YL)phenyl)ethanone)

1-(4-(Imidazo[1,2-A]pyridin-3-YL)phenyl)ethanone is a heterocyclic organic compound featuring an imidazopyridine core linked to a phenylacetyl moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and materials chemistry. Its fused bicyclic system enhances stability while allowing for versatile functionalization, facilitating applications in drug discovery, particularly as a scaffold for kinase inhibitors or bioactive molecules. The ketone group provides a reactive site for further derivatization, enabling precise modifications. High purity and well-defined synthesis routes ensure reproducibility for research and industrial use. Its balanced lipophilicity and aromatic character contribute to favorable binding interactions in biological systems.

1-(4-(Imidazo[1,2-A]pyridin-3-YL)phenyl)ethanone structure

59182-04-6 structure

Product Name:1-(4-(Imidazo[1,2-A]pyridin-3-YL)phenyl)ethanone

CAS No:59182-04-6

MF:C₁₅H₁₂N₂O

MW:236.268583297729

CID:2359230

Update Time:2025-10-29

1-(4-(Imidazo[1,2-A]pyridin-3-YL)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

- 1-(4-(H-imidazo[1,2-a]pyridin-3-yl)phenyl)ethanone
- 1-(4-(IMIDAZO[1,2-A]PYRIDIN-3-YL)PHENYL)ETHANONE
- 3-(4-Acetylphenyl)imidazo[1,2-a]pyridine
- 1-(4-(Imidazo[1,2-A]pyridin-3-YL)phenyl)ethanone
- Inchi： 1S/C15H12N2O/c1-11(18)12-5-7-13(8-6-12)14-10-16-15-4-2-3-9-17(14)15/h2-10H,1H3
- InChI Key： PUZXTJHPFAPFGS-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=CC(=CC=1)C1=CN=C2C=CC=CN12

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 310
Topological Polar Surface Area: 34.4

1-(4-(Imidazo[1,2-A]pyridin-3-YL)phenyl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM270418-1g	1-(4-(Imidazo[1,2-a]pyridin-3-yl)phenyl)ethanone	59182-04-6	97%	1g	$608	2021-08-18
Chemenu	CM270418-1g	1-(4-(Imidazo[1,2-a]pyridin-3-yl)phenyl)ethanone	59182-04-6	97%	1g	$***	2023-03-31
Alichem	A029198192-1g	1-(4-(Imidazo[1,2-a]pyridin-3-yl)phenyl)ethanone	59182-04-6	95%	1g	$650.00	2023-09-01

1-(4-(Imidazo[1,2-A]pyridin-3-YL)phenyl)ethanone Related Literature

1. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
4. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

Additional information on 1-(4-(Imidazo[1,2-A]pyridin-3-YL)phenyl)ethanone

Comprehensive Overview of 1-(4-(Imidazo[1,2-A]pyridin-3-YL)phenyl)ethanone (CAS No. 59182-04-6): Properties, Applications, and Research Insights

1-(4-(Imidazo[1,2-A]pyridin-3-YL)phenyl)ethanone (CAS No. 59182-04-6) is a specialized organic compound featuring a unique imidazo[1,2-a]pyridine core linked to an acetylphenyl moiety. This structure endows it with distinct chemical properties, making it a subject of interest in pharmaceutical and material science research. The compound's heterocyclic framework and ketone functionality contribute to its versatility in synthetic applications, particularly in the development of bioactive molecules and advanced materials.

Recent studies highlight the growing demand for imidazo[1,2-a]pyridine derivatives due to their pharmacological potential, including antimicrobial, anticancer, and anti-inflammatory activities. Researchers are actively exploring CAS No. 59182-04-6 as a precursor for designing novel small-molecule inhibitors and fluorescent probes. Its electron-rich aromatic system also makes it a candidate for organic electronics, such as OLEDs and sensors, aligning with the trend toward sustainable technologies.

In the context of drug discovery, 1-(4-(Imidazo[1,2-A]pyridin-3-YL)phenyl)ethanone has garnered attention for its role in modulating protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in targeting kinase pathways, a hot topic in oncology research. Users searching for "imidazo[1,2-a]pyridine-based drugs" or "CAS 59182-04-6 applications" will find this compound relevant to cutting-edge therapeutic strategies.

From a synthetic chemistry perspective, the compound's crystallographic data and solubility profile are frequently queried in academic forums. Its moderate polarity allows for efficient purification via column chromatography, while its melting point (reported at 160–162°C) ensures stability under standard laboratory conditions. These properties are critical for researchers optimizing high-yield synthesis protocols.

Environmental and green chemistry considerations are also driving interest in 59182-04-6. As industries seek eco-friendly synthetic routes, this compound's potential for catalytic transformations (e.g., via microwave-assisted reactions) is being investigated. Searches for "sustainable heterocycle synthesis" often intersect with discussions about this molecule.

In summary, 1-(4-(Imidazo[1,2-A]pyridin-3-YL)phenyl)ethanone represents a multifaceted tool for modern chemistry. Its structural adaptability and broad applicability position it at the forefront of innovations in life sciences and advanced materials, addressing key user queries about functional heterocycles and CAS No. 59182-04-6.